Cas no 42908-82-7 (Benzene, 1-(trifluoromethoxy)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(trifluoromethoxy)-3-(trifluoromethyl)-
• CAS No: 42908-82-7
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 3985018
• PubChem ID: 12513079
• Update Time: 2025-04-22

Benzene, 1-(trifluoromethoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(trifluoromethoxy)-3-(trifluoromethyl)-
• 1-(Trifluoromethoxy)-3-(trifluoromethyl)benzene
• 42908-82-7
• ACUIYXQIANMNHW-UHFFFAOYSA-N
• SCHEMBL11527555
• DTXSID301242430
• AKOS016016227

• Inchi： 1S/C8H4F6O/c9-7(10,11)5-2-1-3-6(4-5)15-8(12,13)14/h1-4H
• InChI Key： ACUIYXQIANMNHW-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 230.01663372Da
• Monoisotopic Mass: 230.01663372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų